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Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295

Introduction

Pigment Orange 62 (C.I. 11775) is a high-performance organic pigment belonging to the
benzimidazolone class. Its chemical structure, characterized by a monoazo group and a
benzimidazolone moiety, imparts exceptional thermal stability, lightfastness, and weather
resistance.[1][2] These properties make it a subject of interest in material science, particularly
in the development of advanced coatings, polymers, and inks where durability and color
stability are critical. This document provides detailed application notes and protocols for
researchers, scientists, and professionals in drug development interested in utilizing Pigment
Orange 62 in material science research.

Physicochemical Properties of Pigment Orange 62

Pigment Orange 62 is a brilliant, yellowish-orange powder with high hiding power.[3][4] Its
performance is attributed to its unique crystal structure and the presence of intermolecular
hydrogen bonds, which enhance its stability.[1][2][5]

Table 1: Physical and Chemical Properties of Pigment Orange 62

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1584295?utm_src=pdf-interest
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19299876/
https://www.researchgate.net/publication/24213744_Structures_of_six_industrial_benzimidazolone_pigments_from_laboratory_powder_diffraction_data
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://www.precisechem.com/pigment-orange-62-cas-52846-56-7-product/
https://www.hengyitek.com/product/pigment-orange-62/
https://pubmed.ncbi.nlm.nih.gov/19299876/
https://www.researchgate.net/publication/24213744_Structures_of_six_industrial_benzimidazolone_pigments_from_laboratory_powder_diffraction_data
https://www.researchgate.net/figure/The-structural-formulae-of-a-the-benzimidazolone-pigments-and-b-the-Hansa-yellow_fig1_24213744
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Reference
C.l. Name Pigment Orange 62 [6]
C.l. Number 11775 [6]
CAS Number 52846-56-7 [6]
Molecular Formula C17H14N60Os [6]
Molecular Weight 382.33 g/mol [6]
Density 1.52 g/cm3 [6]
Oil Absorption 72 g/100g [4]
Specific Surface Area 1.5 m3/g [4]

Performance Characteristics in Material
Applications

Pigment Orange 62 is widely used to impart color to various materials, including paints,
coatings, plastics, and inks. Its performance in these applications is a key area of material
science research, focusing on durability and aesthetic appeal.

Table 2: Performance and Fastness Properties of Pigment Orange 62
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Test
Property Rating/Value . Reference
Conditions/System

Light Fastness

Full Shade 8 Blue Wool Scale (1-8)  [3]
Tint 7-8 Blue Wool Scale (1-8) [4]
Weather Fastness 4-5 Grey Scale (1-5) [4]
Heat Resistance 180 °C 10 minutes [4]

Solvent Resistance

Water 4-5 Scale (1-5) [6]
Ethanol 4-5 Scale (1-5) [4]
Ethyl Acetate 4-5 Scale (1-5) [4]
Benzene 4 Scale (1-5) [3]
Ketone 4-5 Scale (1-5) [3]

Chemical Resistance

Acid 5 Scale (1-5) [4]
Alkali 5 Scale (1-5) [4]
Migration Resistance 4-5 Scale (1-5) [4]

Experimental Protocols
Synthesis of Pigment Orange 62

The synthesis of Pigment Orange 62 involves a diazotization and coupling reaction. This
protocol is based on the general manufacturing methods for azo pigments.

Materials:

¢ 4-Nitrobenzenamine

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.precisechem.com/pigment-orange-62-cas-52846-56-7-product/
https://www.hengyitek.com/product/pigment-orange-62/
https://www.hengyitek.com/product/pigment-orange-62/
https://www.hengyitek.com/product/pigment-orange-62/
http://www.xcolorpigment.com/pigment-orange-62.html
https://www.hengyitek.com/product/pigment-orange-62/
https://www.hengyitek.com/product/pigment-orange-62/
https://www.precisechem.com/pigment-orange-62-cas-52846-56-7-product/
https://www.precisechem.com/pigment-orange-62-cas-52846-56-7-product/
https://www.hengyitek.com/product/pigment-orange-62/
https://www.hengyitek.com/product/pigment-orange-62/
https://www.hengyitek.com/product/pigment-orange-62/
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 3-Ox0-N-(2-0x0-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide

e Sodium nitrite

e Hydrochloric acid

e Sodium hydroxide

¢ Distilled water

e Ice

Protocol:

o Diazotization:

1. Dissolve 4-Nitrobenzenamine in a dilute hydrochloric acid solution.

2. Cool the solution to 0-5 °C in an ice bath.

3. Slowly add a cooled aqueous solution of sodium nitrite to the amine solution while
maintaining the temperature below 5 °C to form the diazonium salt.

e Coupling:

1. Prepare a solution of the coupling agent, 3-Oxo-N-(2-o0xo0-2,3-dihydro-1H-
benzo[d]imidazol-5-yl)butanamide, in a dilute sodium hydroxide solution.

2. Cool the coupling agent solution to 0-5 °C.

3. Slowly add the diazonium salt solution to the coupling agent solution with vigorous stirring,
maintaining the temperature and a slightly alkaline pH.

¢ Isolation and Purification:

1. After the coupling reaction is complete, the precipitated pigment is filtered.

2. Wash the filter cake with distilled water until neutral.
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3. Dry the pigment in an oven at a controlled temperature.

Diagram 1: Synthesis Workflow for Pigment Orange 62
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Click to download full resolution via product page

A schematic of the synthesis process for Pigment Orange 62.

Incorporation and Evaluation in Polymer Systems (e.g.,
HDPE)

This protocol outlines the steps to incorporate Pigment Orange 62 into High-Density
Polyethylene (HDPE) and evaluate its performance.

Materials:

Pigment Orange 62

HDPE resin

Two-roll mill or twin-screw extruder

Injection molding machine

Colorimeter

Weathering chamber (e.g., Xenon-arc)
Protocol:
e Compounding:

1. Dry blend Pigment Orange 62 with HDPE resin at a specified concentration (e.g., 0.1%
for full shade).

2. Melt compound the mixture using a two-roll mill or twin-screw extruder at a temperature
suitable for HDPE (e.g., 180-220 °C).

e Specimen Preparation:

1. Granulate the compounded material.
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2. Use an injection molding machine to prepare standardized test plaques.

e Performance Evaluation:

1. Colorimetric Analysis: Measure the color coordinates (e.g., CIELAB Lab*) of the plaques
using a colorimeter.

2. Light and Weather Fastness: Expose the plaques in a weathering chamber according to
standard protocols (e.g., ASTM D4303).[7][8] Periodically measure color changes to
determine the pigment's stability.

3. Thermal Stability: Assess color change after exposing the plaques to elevated
temperatures for a defined period.

4. Migration Resistance: Evaluate the potential for the pigment to migrate to the surface of
the plastic or into a material in contact with it, following standards like DIN 53775.[9]

Diagram 2: Workflow for Evaluating Pigment Orange 62 in HDPE
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A process flow for incorporating and testing Pigment Orange 62 in a polymer matrix.

Advanced Material Science Applications

While primarily used as a colorant, the benzimidazolone structure of Pigment Orange 62
suggests potential for other material science applications. Research in these areas is still
emerging.
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» Corrosion Inhibition: Benzimidazolone derivatives have been investigated as corrosion
inhibitors for metals.[10] The nitrogen and oxygen atoms in the Pigment Orange 62
molecule could potentially coordinate with metal surfaces, forming a protective layer.

» Organic Electronics: The conjugated 1t-system in the pigment's structure is a characteristic of
organic semiconductors. Further research could explore its potential in applications such as
organic photovoltaics or light-emitting diodes, although significant modification would likely
be required to optimize its electronic properties.

Safety and Handling

Pigment Orange 62 is generally considered non-toxic.[5] However, as with any fine powder,
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a dust
mask, should be worn to avoid inhalation and contact with skin and eyes. Consult the material
safety data sheet (MSDS) for detailed safety information.

Conclusion

Pigment Orange 62 is a high-performance material with well-documented stability and
durability, making it an excellent candidate for research in robust coatings and polymers. The
provided protocols offer a foundation for its synthesis and evaluation in material science
contexts. Future research may unlock novel applications for this and other benzimidazolone
pigments beyond their traditional role as colorants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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